ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H26N2O4/c1-4-22-16-12-14(6-7-15(16)21-3)13-18-8-10-19(11-9-18)17(20)23-5-2/h6-7,12H,4-5,8-11,13H2,1-3H3
• InChI Key: HCZWCQLPIHBPRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C(=O)OCC)OC
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

Ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate, also known as EEDQ, is a chemical compound that is widely used in scientific research. It is a carbodiimide reagent that is commonly used for peptide coupling and cross-linking. EEDQ is a highly reactive compound that can react with a variety of functional groups, including amines, alcohols, and carboxylic acids.

Mechanism of Action

Ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate works by reacting with the amino groups of proteins and peptides to form stable amide bonds. The reaction is typically carried out in the presence of a catalyst such as DMAP, which helps to promote the reaction and improve the yield. This compound is a highly reactive compound that can react with a variety of functional groups, including amines, alcohols, and carboxylic acids. The resulting products are stable and can be used in a variety of scientific applications.
Biochemical and Physiological Effects:
This compound is not typically used in biological systems, as it is a highly reactive compound that can react with a variety of functional groups. However, it has been shown to have some biochemical and physiological effects in vitro. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to inhibit the activity of the enzyme tyrosine hydroxylase, which is involved in the production of the neurotransmitter dopamine.

Advantages and Limitations for Lab Experiments

Ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate has several advantages for lab experiments, including its high reactivity and ability to react with a variety of functional groups. It is also relatively easy to synthesize and purify, which makes it a popular choice for peptide coupling and cross-linking. However, this compound has some limitations as well. It is a highly reactive compound that can react with unintended functional groups, which can lead to side reactions and reduced yields. This compound is also a toxic compound that should be handled with care.

Future Directions

There are several future directions for the use of ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate in scientific research. One area of interest is the development of new peptide coupling and cross-linking methods that use this compound in combination with other reagents. Another area of interest is the use of this compound in the synthesis of protein-based materials, such as hydrogels and scaffolds. This compound may also have potential as a tool for studying protein-protein interactions and protein folding.

Synthesis Methods

Ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate can be synthesized by reacting this compound with dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in anhydrous conditions and requires careful control of the temperature and reaction time to ensure high yields. The resulting this compound is a white crystalline solid that is soluble in organic solvents such as dichloromethane and dimethylformamide.

Scientific Research Applications

Ethyl 4-(3-ethoxy-4-methoxybenzyl)-1-piperazinecarboxylate is widely used in scientific research for peptide coupling and cross-linking. It is a highly reactive compound that can react with a variety of functional groups, including amines, alcohols, and carboxylic acids. This compound is commonly used in the synthesis of peptides and proteins, as it can be used to couple amino acids together to form longer chains. This compound can also be used to cross-link proteins, which can help to stabilize protein structures and improve their properties.